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Compound of Interest

Compound Name: Vinleurosine sulfate

Cat. No.: B15602297 Get Quote

Vinleurosine Sulfate Powder: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of vinleurosine sulfate powder. The information is curated to support research,

development, and quality control activities involving this potent antineoplastic agent.

Chemical and Physical Properties
Vinleurosine sulfate is a dimeric indole alkaloid derived from the periwinkle plant,

Catharanthus roseus. It is a salt of vinleurosine, belonging to the vinca alkaloid class of

compounds known for their chemotherapeutic activities.[1][2] The following tables summarize

its key physical and chemical properties.

Table 1: General and Chemical Properties of Vinleurosine Sulfate
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Property Value Source(s)

Chemical Name

methyl (13S,15S,16R,18S)-13-

[(1R,9R,10S,11R,12R,19R)-11

-acetyloxy-12-ethyl-10-

hydroxy-5-methoxy-10-

methoxycarbonyl-8-methyl-

8,16-

diazapentacyclo[10.6.1.0¹,⁹.0²,

⁷.0¹⁶,¹⁹]nonadeca-2,4,6,13-

tetraen-4-yl]-18-ethyl-17-oxa-

1,11-

diazapentacyclo[13.4.1.0⁴,¹².0⁵

,¹⁰.0¹⁶,¹⁸]icosa-4(12),5,7,9-

tetraene-13-

carboxylate;sulfuric acid

[1]

Synonyms
Leurosine sulfate, Lilly 32645,

NSC-90636
[1]

CAS Number 54081-68-4 [2][3]

Molecular Formula C₄₆H₅₈N₄O₁₃S [1]

Molecular Weight 907.04 g/mol [1][3]

Appearance
White to light yellow or brown

powder
[2]

Purity ≥95% [2]

Table 2: Physical and Spectroscopic Properties of Vinleurosine Sulfate

Property Value Source(s)

Storage Temperature -20°C [2]

Shipping Temperature Ambient [2]
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Experimental Protocols
Detailed experimental protocols for determining the physical properties of vinleurosine sulfate
powder are crucial for consistent and reliable results. The following are generalized

methodologies based on standard pharmaceutical practices.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely accepted technique for its determination.[4][5]

Methodology:

Sample Preparation: Ensure the vinleurosine sulfate powder is completely dry. Finely

powder the sample if necessary.

Capillary Tube Filling: Introduce the dry powder into a capillary tube, tapping gently to create

a packed column of 2-4 mm in height.

Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

Heating: Heat the sample at a controlled rate, typically 1-2°C per minute, when approaching

the expected melting point.

Observation: Record the temperature at which the substance first begins to melt (onset) and

the temperature at which it becomes completely liquid (clear point). The range between

these two temperatures is the melting range.

Purity Assessment: A sharp melting range is indicative of high purity, whereas a broad

melting range suggests the presence of impurities.[4]

Determination of Solubility (Shake-Flask Method)
Solubility is a fundamental property that influences the bioavailability and formulation of a drug.

The shake-flask method is a common technique to determine the equilibrium solubility of a

compound.

Methodology:
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Solvent Selection: Choose a range of relevant solvents for the intended application (e.g.,

water, buffers of different pH, organic solvents).

Sample Preparation: Add an excess amount of vinleurosine sulfate powder to a known

volume of the selected solvent in a sealed flask.

Equilibration: Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the undissolved solid to settle. Separate the

saturated solution from the excess solid by centrifugation or filtration, ensuring no solid

particles are carried over.

Concentration Analysis: Determine the concentration of vinleurosine sulfate in the clear

supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Solubility Calculation: The determined concentration represents the solubility of the

compound in the specific solvent at that temperature.

Mechanism of Action and Signaling Pathway
Vinleurosine sulfate, like other vinca alkaloids, exerts its antineoplastic effect by interfering

with microtubule dynamics, which are essential for cell division.[6][7][8][9][10]

Vinca alkaloids bind to β-tubulin and inhibit the polymerization of tubulin into microtubules.[6][9]

This disruption of microtubule assembly prevents the formation of a functional mitotic spindle, a

structure crucial for the separation of chromosomes during mitosis. Consequently, the cell cycle

is arrested in the metaphase, which ultimately triggers apoptosis (programmed cell death) in

rapidly dividing cancer cells.[6][8]
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Caption: Mechanism of action of Vinleurosine Sulfate.

Experimental and Logical Workflows
Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for determining the solubility of

vinleurosine sulfate powder.

Start

Prepare Supersaturated
Solution

Equilibrate
(e.g., 24-48h shaking)

Phase Separation
(Centrifugation/Filtration)

Analyze Supernatant
(e.g., HPLC)

Calculate Solubility

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15602297?utm_src=pdf-body
https://www.benchchem.com/product/b15602297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Logical Relationship for Purity Assessment
The melting point of a substance is directly related to its purity. The following diagram illustrates

this logical relationship.
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Caption: Purity and Melting Point Relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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